Cas no 1361664-57-4 (C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine)

• Product Name: C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine
• CAS No: 1361664-57-4
• MF: C₁₃H₉Cl₄N
• MW: 321.029259443283
• CID: 4995436
• Update Time: 2025-06-26

C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine

• Inchi： 1S/C13H9Cl4N/c14-9-4-11(16)13(12(17)5-9)7-1-2-8(6-18)10(15)3-7/h1-5H,6,18H2
• InChI Key： YXQWRZGAMGGUPU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 4.9
• Topological Polar Surface Area: 26

Additional information on C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine

C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine: A Comprehensive Overview

The compound C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine (CAS No. 1361664-57-4) is a highly specialized organic chemical with significant applications in various fields of science and technology. This compound belongs to the class of biphenyl derivatives, which are known for their unique electronic properties and structural versatility. The presence of multiple chlorine atoms in the biphenyl ring system contributes to its stability and reactivity, making it a valuable material in both academic research and industrial applications.

Recent studies have highlighted the potential of C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine in advanced materials science, particularly in the development of high-performance polymers and electronic devices. Researchers have explored its role as a building block for constructing complex molecular architectures, which can be tailored for specific functionalities such as conductivity, thermal stability, and mechanical strength.

The synthesis of C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The starting material is typically a chlorinated biphenyl derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the methylamine group at the desired position on the aromatic ring. This process is often optimized using modern catalytic systems and green chemistry principles to minimize environmental impact.

In terms of physical properties, C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents is moderate, making it suitable for solution-based processing techniques commonly used in materials synthesis. Additionally, the compound demonstrates excellent thermal stability up to 200°C, which is advantageous for applications requiring high-temperature performance.

One of the most promising areas of research involving C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine is its application in organic electronics. Scientists have investigated its use as a dopant in semiconducting polymers, where it enhances charge transport properties by creating localized electron-deficient sites within the polymer matrix. This has led to improved performance in devices such as field-effect transistors (FETs) and organic light-emitting diodes (OLEDs), where electron mobility and device stability are critical factors.

Another emerging application of this compound is in drug delivery systems. The methylamine group attached to the biphenyl core allows for functionalization with bioactive molecules or targeting ligands, enabling precise delivery of therapeutic agents to specific tissues or cells. Recent studies have demonstrated its potential as a carrier for anticancer drugs, where its biocompatibility and controlled release properties are highly advantageous.

In environmental science, C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine has been studied for its ability to act as a sorbent material for removing heavy metal ions from contaminated water sources. Its unique structure provides multiple binding sites for metal cations through coordination interactions, making it an effective adsorbent with high capacity and selectivity.

From a sustainability perspective, researchers have explored methods to synthesize C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine using renewable feedstocks and energy-efficient processes. This aligns with global efforts to reduce reliance on fossil fuels and minimize carbon emissions in chemical manufacturing.

In conclusion, C-(3,2',4',6'-Tetrachlorobiphenyl-4-yl)-methylamine (CAS No. 1361664-57-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool for advancing scientific research and developing innovative technologies that address pressing global challenges.